Cas no 1204005-97-9 (Methyl 8-(3-aminophenylamino)-8-oxooctanoate)

• Product Name: Methyl 8-(3-aminophenylamino)-8-oxooctanoate
• CAS No: 1204005-97-9
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 4562797
• PubChem ID: 46180547
• Update Time: 2025-10-28

Methyl 8-(3-aminophenylamino)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-(3-aminophenylamino)-8-oxooctanoate
• methyl 8-(3-aminoanilino)-8-oxooctanoate
• 1204005-97-9
• MS-21880
• AKOS025403339
• Methyl8-(3-aminophenylamino)-8-oxooctanoate

• Inchi： 1S/C15H22N2O3/c1-20-15(19)10-5-3-2-4-9-14(18)17-13-8-6-7-12(16)11-13/h6-8,11H,2-5,9-10,16H2,1H3,(H,17,18)
• InChI Key： GLTYVYZZMKMYLU-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC(NC1C=CC=C(C=1)N)=O)=O

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Methyl 8-(3-aminophenylamino)-8-oxooctanoate

Comprehensive Overview of Methyl 8-(3-aminophenylamino)-8-oxooctanoate (CAS No. 1204005-97-9)

Methyl 8-(3-aminophenylamino)-8-oxooctanoate, identified by its CAS number 1204005-97-9, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This ester derivative features a unique combination of an aminophenyl group and an oxooctanoate moiety, making it a valuable intermediate for synthesizing bioactive molecules. Its structural properties have garnered attention in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for Methyl 8-(3-aminophenylamino)-8-oxooctanoate has surged due to its relevance in developing small-molecule therapeutics. Researchers are exploring its applications in cancer research, where its ability to interact with specific proteins could lead to novel treatments. The compound's CAS 1204005-97-9 is frequently searched in academic databases, reflecting its growing importance in precision medicine and targeted therapy.

The synthesis of Methyl 8-(3-aminophenylamino)-8-oxooctanoate involves multi-step organic reactions, including amide bond formation and esterification. Its purity and stability are critical for reproducible results, prompting advancements in analytical techniques like HPLC and NMR. Laboratories prioritizing green chemistry are also investigating eco-friendly synthesis routes to align with global sustainability trends.

Beyond pharmaceuticals, this compound is studied for its potential in material science. Its aromatic and aliphatic segments could contribute to designing smart polymers or biodegradable materials, addressing consumer interest in sustainable alternatives. Searches for "CAS 1204005-97-9 applications" often highlight these interdisciplinary uses, underscoring its versatility.

Quality control of Methyl 8-(3-aminophenylamino)-8-oxooctanoate is paramount, with ISO-certified suppliers ensuring compliance with rigorous standards. The compound's storage conditions (e.g., inert atmosphere, low temperature) are frequently queried, emphasizing the need for proper handling to maintain efficacy. Regulatory frameworks like REACH and GMP further guide its safe utilization in industrial and academic settings.

In conclusion, Methyl 8-(3-aminophenylamino)-8-oxooctanoate (CAS 1204005-97-9) represents a cutting-edge tool for innovation across multiple fields. Its integration into drug development pipelines and sustainable technologies positions it as a compound of enduring scientific and commercial interest.